2-Amino-N-(tert-butyl)-2-methylpropanamide hydrochloride

• IUPAC Name: 2-amino-N-tert-butyl-2-methylpropanamide;hydrochloride
• InChI: InChI=1S/C8H18N2O.ClH/c1-7(2,3)10-6(11)8(4,5)9;/h9H2,1-5H3,(H,10,11);1H
• InChI Key: GSLVKRFAGOZAPW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)C(C)(C)N.Cl
• Molecular Formula: C8H19ClN2O
• Molecular Weight: 194.70 g/mol
• CAS RN: 1220037-14-8

Description

“2-Amino-N-(tert-butyl)-2-methylpropanamide hydrochloride” is a chemical compound with the molecular formula C6H15ClN2O and a molecular weight of 166.649. It is used for research purposes.

Molecular Structure Analysis

The InChI code for the compound is 1S/C6H14N2O/c1-6(2,3)8-5(9)4-7/h4,7H2,1-3H3,(H,8,9). This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Chemical Reactions Analysis

While specific chemical reactions involving “2-Amino-N-(tert-butyl)-2-methylpropanamide hydrochloride” are not available in the retrieved data, compounds with similar structures, such as 2-aminothiazoles, have been used as starting materials for the synthesis of diverse heterocyclic analogues.

Physical And Chemical Properties Analysis

The compound is a liquid at room temperature. The storage temperature is 4 degrees Celsius.

Scientific Research Applications

Synthesis of Functionalized Amino Acid Derivatives for Anticancer Agents

A series of functionalized amino acid derivatives, including N-substituted 1-N-(tert-butoxycarbonyl)-2,2-dimethyl-4-phenyl-5-oxazolidine carboxamide, were synthesized and evaluated for their in vitro cytotoxicity against human cancer cell lines. These compounds, particularly compound 6 with significant cytotoxicity in ovarian cancer, demonstrate potential in designing new anticancer agents (Kumar et al., 2009).

Polymorphic Forms and Molecular Conformations

The study on N-(tert-butoxycarbonyl)-α-aminoisobutyryl-α-aminoisobutyric acid methyl ester revealed two polymorphic forms in the monoclinic space group P2(1)/n. The analysis of these forms provides insight into the molecular conformation, helical handedness, and unusual packing for a protected dipeptide containing α,α-disubstituted residue, contributing to the understanding of molecular structures (Gebreslasie et al., 2011).

Versatile Intermediates for Asymmetric Synthesis of Amines

N-tert-Butanesulfinyl aldimines and ketimines serve as versatile intermediates for the asymmetric synthesis of a wide range of highly enantioenriched amines. This methodology, utilizing tert-butanesulfinamide, has facilitated the synthesis of alpha-branched and alpha,alpha-dibranched amines, alpha- and beta-amino acids, 1,2- and 1,3-amino alcohols, and alpha-trifluoromethyl amines, demonstrating significant versatility in amine synthesis (Ellman et al., 2002).

Safety and Hazards

The compound is labeled with the GHS05 and GHS07 pictograms, indicating that it is corrosive and harmful. The hazard statements associated with the compound are H227, H314, and H335, which indicate that it is combustible, causes severe skin burns and eye damage, and may cause respiratory irritation.